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Compound of Interest

Compound Name:
4-(3,4,5-Trifluorophenyl)butanoic

acid

Cat. No.: B13616150

Get Quote

Executive Summary
4-(3,4,5-Trifluorophenyl)butyric acid is a specialized fluorinated organic intermediate belonging

to the phenylbutyric acid class. Distinguished by the electron-withdrawing 3,4,5-trifluoro

substitution pattern on the aromatic ring, this compound serves as a critical building block in

two primary high-value sectors: liquid crystal materials engineering (where the trifluorophenyl

moiety imparts negative dielectric anisotropy) and medicinal chemistry (as a metabolically

stable bioisostere of phenylbutyric acid).

This guide provides a comprehensive structural analysis, synthetic pathways, and application

logic for researchers, explicitly distinguishing this compound from the structurally similar

Sitagliptin intermediate (3-amino-4-(2,4,5-trifluorophenyl)butyric acid).

Chemical Identity & Structural Analysis[1]
Nomenclature and Identification

IUPAC Name: 4-(3,4,5-Trifluorophenyl)butanoic acid[1]

Common Name: 3,4,5-Trifluorobenzenebutyric acid
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Molecular Formula: C₁₀H₉F₃O₂[2]

Molecular Weight: 218.17 g/mol

SMILES (Target):OC(=O)CCCC1=CC(F)=C(F)C(F)=C1[2]

Key Precursor (Keto-Acid): 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid (CAS: 898765-87-2)[1]

Structural Bioisosterism & Electronic Effects
The 3,4,5-trifluoro substitution pattern creates a unique electronic environment compared to the

unsubstituted phenyl ring.

Feature Effect on Molecule Application Relevance

Electronic Character

Highly electron-deficient

aromatic ring due to three

fluorine atoms.

Increases acidity of phenols (if

present) and alters

-

stacking interactions in liquid

crystals.

Lipophilicity (LogP)

Increased lipophilicity (

LogP

+0.5 to +0.8 vs. phenyl).

Enhances membrane

permeability in drug design;

modifies phase transition

temperatures in mesogens.

Metabolic Stability

Blocks metabolic oxidation at

the 3, 4, and 5 positions (para

and meta).

Extends half-life of

pharmaceutical candidates by

preventing CYP450

hydroxylation.

Dipole Moment
Strong dipole moment directed

away from the ring.

Critical for inducing negative

dielectric anisotropy (

) in liquid crystal displays (VA-

LCDs).

Critical Distinction: The "Sitagliptin Error"
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Researchers often confuse this target with the Sitagliptin intermediate. The distinction is vital

for synthetic planning.

Target:3,4,5-trifluoro substitution, no amino group. (Liquid Crystals/HDAC inhibitors)

Sitagliptin Intermediate:2,4,5-trifluoro substitution,

-amino group.[3][4][5][6][7] (DPP-4 Inhibitors)[2][3]

Synthesis & Manufacturing Protocols
The synthesis of 4-(3,4,5-trifluorophenyl)butyric acid typically proceeds via a Friedel-Crafts

Acylation followed by a Carbonyl Reduction. This route is preferred for its scalability and the

availability of 1,2,3-trifluorobenzene.

Synthetic Pathway Visualization

1,2,3-Trifluorobenzene
(Starting Material)

Intermediate:
4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid

(CAS 898765-87-2)

AlCl3, DCM
Friedel-Crafts Acylation

(Ref 1)

Succinic Anhydride
(Acylating Agent)

Target:
4-(3,4,5-Trifluorophenyl)butyric acid

Pd/C, H2 (50 psi)
OR

NH2NH2, KOH (Wolff-Kishner)
Reduction

Click to download full resolution via product page

Figure 1: Two-step synthetic route from commodity fluorobenzenes to the target acid.

Detailed Experimental Protocol
Step 1: Friedel-Crafts Acylation
Objective: Synthesis of 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid.

Reagents: 1,2,3-Trifluorobenzene (1.0 eq), Succinic Anhydride (1.1 eq), Aluminum Chloride

(AlCl₃, 2.2 eq).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Procedure:
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Suspend AlCl₃ in DCM at 0°C.

Add Succinic Anhydride portion-wise.

Add 1,2,3-Trifluorobenzene dropwise (exothermic).

Allow to warm to RT and stir for 12 hours.

Quench: Pour mixture onto ice/HCl.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Recrystallization from Hexane/EtOAc.

Yield Expectation: 75-85%.

Step 2: Carbonyl Reduction (Wolff-Kishner Modification)
Objective: Reduction of the ketone to the methylene group.

Reagents: Keto-acid intermediate (1.0 eq), Hydrazine hydrate (3.0 eq), KOH (4.0 eq).

Solvent: Diethylene glycol (high boiling point).

Procedure:

Mix keto-acid, hydrazine, and KOH in diethylene glycol.

Heat to 100°C for 2 hours (formation of hydrazone).

Raise temperature to 180-200°C to distill off water and excess hydrazine.

Reflux for 3-4 hours.

Workup: Cool, dilute with water, acidify with HCl to pH 2.

Isolation: Filter the precipitated solid (Target Product).

Yield Expectation: 80-90%.
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Analytical Characterization
To validate the structure, specifically the position of the fluorine atoms and the oxidation state

of the linker chain, the following analytical signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)

Nucleus
Diagnostic Signal (

ppm)
Multiplicity Assignment

¹H NMR 1.95 Quintet

CH₂ (Central

methylene of propyl

chain)

¹H NMR 2.35 Triplet CH₂-COOH

¹H NMR 2.65 Triplet Ar-CH₂

¹H NMR 6.80 - 7.00 Multiplet

Ar-H (Symmetric

protons at positions

2,6)

¹⁹F NMR -134.0 to -136.0 Multiplet Meta-F (Positions 3,5)

¹⁹F NMR -160.0 to -163.0 Triplet Para-F (Position 4)

Note: The ¹⁹F NMR integration ratio must be 2:1 (Meta:Para). If the ratio is 1:1:1, the

substitution pattern is likely 2,3,4 or 2,4,5, indicating an incorrect isomer.

Mass Spectrometry (MS)
Ionization: ESI- (Negative Mode)

Molecular Ion: [M-H]⁻ = 217.1

Fragmentation: Loss of CO₂ (m/z 44) to yield the [3,4,5-trifluoropropylbenzene] radical anion.

Applications in R&D
Liquid Crystal Mesogens
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The 3,4,5-trifluorophenyl group is a "gold standard" motif for Vertical Alignment (VA) mode

LCDs.

Mechanism: The C-F bonds at positions 3, 4, and 5 create a resultant dipole moment

opposing the longitudinal axis of the molecule.

Result: Large negative dielectric anisotropy (

), allowing the liquid crystals to align perpendicular to an applied electric field, essential for
the deep blacks in modern displays.

Usage: The butyric acid tail is often converted to an ester or alkene to link with other rigid

cores (e.g., bicyclohexyls).

Pharmaceutical Bioisosterism
In drug discovery, this compound acts as a fluorinated bioisostere of 4-phenylbutyric acid (a

known HDAC inhibitor and chemical chaperone).

Metabolic Stability: The fluorine atoms block the primary sites of metabolic attack (para-

hydroxylation), significantly increasing the in vivo half-life.

Lipophilicity: The increased LogP improves blood-brain barrier (BBB) penetration for

neurological targets.

Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Signal Word: Warning.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage: Store at room temperature, desiccated. Stable under normal conditions.

Reactivity: Incompatible with strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluorophenyl-butyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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